Bismuth;manganese

• CAS No.: 12010-50-3
• Molecular Formula: BiMn
• Molecular Weight: 263.9184 g/mol
• IUPAC Name: bismuth;manganese
• InChI: InChI=1S/Bi.Mn
• InChI Key: KYAZRUPZRJALEP-UHFFFAOYSA-N
• SMILES: [Mn].[Bi]

Description

This compound is particularly noted for its magnetic properties, making it a subject of study in the field of materials science and magnetism .

Preparation Methods

The synthesis of bismuth, compd. with manganese (1:1) can be achieved through various methods. One common approach involves the arc-melting technique, where bismuth and manganese are melted together in an inert atmosphere to form the desired compound. Another method is ball milling, where the elements are mechanically alloyed under controlled conditions . Industrial production often involves high-temperature synthesis followed by heat treatment to enhance the magnetic properties of the compound .

Chemical Reactions Analysis

Bismuth;manganese undergoes several types of chemical reactions. It can be oxidized to form oxides of bismuth and manganese. Reduction reactions can also occur, especially in the presence of reducing agents like hydrogen. Substitution reactions are possible where other elements or compounds replace either bismuth or manganese in the structure . Common reagents used in these reactions include oxygen, hydrogen, and various halogens . The major products formed from these reactions are typically oxides, halides, and other substituted compounds .

Scientific Research Applications

Permanent Magnets

Overview
Bismuth manganese has emerged as a promising alternative to rare earth elements in the production of permanent magnets. The Pacific Northwest National Laboratory has developed a process for creating ultra-pure manganese bismuth alloys suitable for scalable production of permanent magnets. These magnets exhibit significant energy production capabilities, especially in high-temperature environments (above 100 degrees Celsius) where they outperform traditional neodymium-iron-boron magnets .

Applications

• Energy Production : Utilized in wind turbines and electric vehicle motors.
• Military Applications : Suitable for magnetic materials used in defense technologies.
• Consumer Products : Employed in toys and other consumer electronics that require durable magnets.

Catalysis and Metallurgy

Bismuth Manganese Alloys
Bismuth manganese alloys are utilized as refining agents in metallurgical processes. They enhance the properties of base metals, improving their mechanical strength and resistance to corrosion . The non-toxic nature of bismuth makes these alloys environmentally friendly alternatives in various industrial applications.

Case Study: Bismuth Manganese Iron Alloy
A notable development is the bismuth manganese iron alloy, which has been shown to achieve high recovery rates during processing. This alloy is characterized by a composition that includes significant percentages of bismuth and manganese, making it suitable for free-machining alloy steel preparation .

Electronic Materials

Nano-crystalline Bismuth Manganese Oxide
Nano-crystalline bismuth manganese oxide (Bi2Mn4O10) has been synthesized through mechanochemical techniques. This material exhibits promising properties for high-frequency and high-power conversion applications, making it valuable in electronic devices that require efficient energy conversion .

Radiation Detection

Bismuth Compounds in Detection Technologies
Bismuth salts, including those derived from bismuth manganese, are increasingly used in nuclear radiation detection systems. These compounds are effective due to their ability to absorb radiation and convert it into detectable signals. Recent advancements have highlighted their potential in X-ray imaging technologies, such as computed tomography (CT) scanners .

Summary Table of Applications

Application Area	Description
Permanent Magnets	Used in energy production devices like wind turbines and electric vehicles; military applications.
Catalysis & Metallurgy	Enhances base metal properties; used as refining agents in metallurgical processes.
Electronic Materials	Nano-crystalline forms used for high-frequency power conversion applications.
Radiation Detection	Effective in nuclear radiation detection and X-ray imaging technologies.

Mechanism of Action

The mechanism by which bismuth, compd. with manganese (1:1) exerts its effects is primarily related to its magnetic properties. The compound exhibits ferromagnetism, which is attributed to the alignment of magnetic moments in the manganese atoms. This alignment is influenced by the crystal structure of the compound, which allows for strong magnetic interactions . The molecular targets and pathways involved in its action are related to the magnetic domains and the interactions between manganese and bismuth atoms .

Comparison with Similar Compounds

Bismuth;manganese can be compared with other similar compounds such as bismuth ferrite (BiFeO3) and bismuth telluride (Bi2Te3). While bismuth ferrite is known for its multiferroic properties, combining both ferroelectricity and magnetism, bismuth telluride is renowned for its thermoelectric properties . The uniqueness of bismuth, compd. with manganese (1:1) lies in its specific magnetic properties, which are not as pronounced in the other bismuth compounds .

Conclusion

This compound is a compound with significant potential in various fields due to its unique magnetic properties. Its synthesis, chemical reactions, and applications in scientific research make it a valuable subject of study. Understanding its mechanism of action and comparing it with similar compounds further highlights its uniqueness and potential for future applications.